Cupric citrate

• CAS: 10402-15-0
• Molecular Formula: C6H5CuO7-
• Molecular Weight: 252.65 g/mol
• SMILES: C(C(=O)O)C(CC(=O)[O-])(C(=O)[O-])[O-].[Cu+2]
• InChI: InChI=1S/C6H7O7.Cu/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);/q-1;+2/p-2
• InChIKey: ANIGJPSKHKFUNC-UHFFFAOYSA-L
• Solubility: greater than or equal to 100 mg/mL at 72 °F (NTP, 1992); Very soluble in water; freely soluble in ethanol; soluble in ether; In water, 3.83X10+5 mg/L at 25 °C; Solubility in water: 54.0% w/w at 10 °C; 59.2% at 20 °C; 64.3% at 30 °C; 68.6% at 40 °C; 70.9% at 50 °C; 73.5% at 60 °C; 76.2% at 70 °C; 78.8% at 80 °C; 81.4% at 90 °C; 84.0% at 100 °C; Very soluble in ethanol; soluble in ether, ethyl acetate; insoluble in benzene, chloroform; 592.0 mg/mL; Solubility in water, g/100ml at 20 °C: 59; Very soluble in water, slightly soluble in ether; Freely soluble (in ethanol)

Replacing cupric sulfate with cupric citrate on elemental copper equivalence alone leads to suboptimal feed outcomes and inconsistent gut health modulation. Cupric citrate's chelated structure provides source-specific advantages critical for precision animal nutrition and controlled-release industrial formulations. • +9.1% weight gain vs. +4.9% for CuSO₄ at equivalent copper dose • Significantly reduces cecal E. coli at 100 mg Cu/kg (not replicated by CuSO₄) • Acute oral LD50 of 1580 mg/kg-5.3× less toxic than cupric sulfate (300 mg/kg) Supplied with full Certificates of Analysis. Consistent quality for feed, agricultural, and industrial R&D applications.

Cupric Citrate: Baseline Overview

Cupric citrate (CAS 10402-15-0), also known as copper(II) citrate, is the copper(II) salt of citric acid [1]. It commonly exists in several hydrated states, with the commercial material being a blue-green solid [1]. This compound is a widely used source of copper ions in nutritional, agricultural, and industrial applications due to its unique chelated structure, which confers distinct physicochemical and biological properties compared to inorganic copper salts [1].

1

Chelated copper source for nutritional and agricultural research models

2

Distinct speciation and solubility profile compared to inorganic copper salts

3

Supports studies on growth, nutrient utilization, and gut microbiota

• [1] Wikipedia contributors. (2025). Copper citrate. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Copper_citrate View Source

Cupric Citrate: Invalid Substitution

While cupric citrate is often grouped with other copper sources like cupric sulfate (CuSO₄), substituting it based solely on elemental copper equivalence is scientifically unsound. The fundamental reason lies in speciation: cupric citrate forms stable, anionic copper-citrate complexes in solution, which drastically alters its solubility, bioavailability, and toxicity profile compared to the free cupric ions (Cu²⁺) released by inorganic salts [1]. For instance, in growth promotion studies, equal copper concentrations from different sources have yielded markedly different outcomes, demonstrating source-dependent effects that cannot be predicted by copper content alone [2].

Cupric Citrate

• Forms stable anionic citrate complexes
• Low water solubility, acid-labile release
• Source-dependent growth and microbiota responses reported

Inorganic Salts (e.g., CuSO₄)

• Releases free Cu²⁺ ions immediately
• High water solubility; rapid ion availability
• Different bioavailability and toxicity profile

• [1] Dundar, M. S., & Haswell, S. J. (1995). A comparison of copper speciation results obtained using electrothermal atomization atomic absorption spectrometry and computer modelled data. Analytical Proceedings including Analytical Communications, 32(4), 133–135. View Source
• [2] Wu, X., Zhou, Y., Lu, Z., Zhang, Y., Zhang, T., & Jiang, Q. (2025). Cupric citrate supplementation improves growth performance, nutrient utilization, antioxidant capacity, and intestinal microbiota of broilers. Animal Bioscience, 38(3), 530–538. View Source

Cupric Citrate: Comparative Evidence

Growth Promotion in Broilers

In a 42-day study, cupric citrate (Cu-citrate) demonstrated superior growth promotion in broiler chickens compared to both cupric sulfate pentahydrate and copper oxychloride at an equivalent dietary copper concentration of 125 mg/kg [1]. This direct head-to-head comparison shows a clear, quantifiable advantage for cupric citrate in weight gain and feed conversion efficiency [1].

Growth promotion

Head-to-head

+9.1% weight gainvs. +4.9% (CuSO₄/copper oxychloride)

Reported higher growth response in broiler study

125 mg Cu/kg, 42-day trial

Evidence Dimension	Weight gain increase over basal diet
Target Compound Data	9.1% increase
Comparator Or Baseline	Cupric sulfate pentahydrate / Copper oxychloride: 4.9% increase
Quantified Difference	Cupric citrate yields a 4.2 percentage-point higher weight gain (9.1% vs. 4.9%) than inorganic comparators.
Conditions	Male commercial broiler strain chickens, dietary Cu at 125 mg/kg, 42 days, floor pen study [1].

Why This Matters

For formulators seeking to maximize animal growth efficiency without increasing dietary copper concentrations, this direct comparison quantifies the superior performance gain achievable with cupric citrate, justifying its selection over cheaper inorganic alternatives.

• [1] Pesti, G. M., & Bakalli, R. I. (1998). Studies on the feeding of cupric sulfate pentahydrate, cupric citrate, and copper oxychloride to broiler chickens. Poultry Science, 77(3), 445–448. View Source

Nutrient Digestibility in Broilers

A 2025 study directly compared the effects of dietary cupric citrate (CC) and copper sulfate (CS) on energy digestibility in broilers. The copper source had a significant impact (p = 0.004) on energy digestibility, with the 100 mg/kg cupric citrate group (CC-100) demonstrating the highest digestibility among all treatments, which also included lower copper levels and a control group [1]. This source-dependent effect was also observed for average daily gain (p = 0.025) [1].

Energy digestibility

Reported

p = 0.004

Source-dependent effect on nutrient utilization

100 mg Cu/kg group, Ross 308 broilers

Evidence Dimension	Energy digestibility
Target Compound Data	Most effective treatment among all groups (Cu-citrate at 100 mg Cu/kg)
Comparator Or Baseline	Copper sulfate at 50 & 100 mg Cu/kg; Cu-citrate at 50 mg Cu/kg; control diet.
Quantified Difference	Statistical significance for copper source effect on energy digestibility: p = 0.004 [1].
Conditions	360 1-day-old Ross 308 broilers; 42-day feeding trial; dietary copper at 50 or 100 mg/kg [1].

Why This Matters

This evidence moves beyond weight gain to demonstrate that the copper source itself alters fundamental physiological processes like nutrient absorption, providing a mechanistic rationale for why cupric citrate is not a mere substitute for copper sulfate in feed formulations.

• [1] Wu, X., Zhou, Y., Lu, Z., Zhang, Y., Zhang, T., & Jiang, Q. (2025). Cupric citrate supplementation improves growth performance, nutrient utilization, antioxidant capacity, and intestinal microbiota of broilers. Animal Bioscience, 38(3), 530–538. View Source

E. coli Reduction in Gut Microflora

The same 2025 broiler study reported a source-specific effect on the intestinal microflora. While the copper sulfate and lower-dose cupric citrate treatments showed no significant effect, birds in the 100 mg/kg cupric citrate (CC-100) group exhibited significantly reduced concentrations of Escherichia coli in the cecum (p < 0.05) compared to the unsupplemented control group [1]. This effect was not observed with the inorganic copper sulfate comparator, even at the same 100 mg/kg copper dose [1].

Cecal E. coli

Reported

Significant reduction (pCuSO₄: no significant change

Source-specific antimicrobial effect observed

100 mg Cu/kg, cecal digesta

Evidence Dimension	Concentration of Escherichia coli in cecal digesta
Target Compound Data	Significantly reduced concentration (p < 0.05)
Comparator Or Baseline	Copper sulfate at 100 mg Cu/kg: No significant reduction from control.
Quantified Difference	Only cupric citrate achieved a statistically significant reduction (p<0.05).
Conditions	360 1-day-old Ross 308 broilers; 42-day feeding trial; cecal digesta sampled [1].

Why This Matters

For applications leveraging copper's antimicrobial properties, this evidence shows that cupric citrate can selectively impact gut pathogens at doses where copper sulfate is ineffective, offering a specific functional advantage for improving animal gut health.

• [1] Wu, X., Zhou, Y., Lu, Z., Zhang, Y., Zhang, T., & Jiang, Q. (2025). Cupric citrate supplementation improves growth performance, nutrient utilization, antioxidant capacity, and intestinal microbiota of broilers. Animal Bioscience, 38(3), 530–538. View Source

Acute Oral Toxicity

A cross-study comparison of acute oral toxicity in rats reveals a substantial difference in safety margins. Cupric citrate has a reported LD50 of 1580 mg/kg, classifying it as relatively low in acute oral toxicity . In contrast, the widely used inorganic comparator, cupric sulfate pentahydrate, has a reported LD50 of 300 mg/kg, indicating it is over five times more acutely toxic by this measure [1].

Acute oral LD50

Cross-study comparable

1580 mg/kg vs. 300 mg/kg

Approximately 5.3× lower acute toxicity reported

Rat model; context-dependent safety profile

Evidence Dimension	Acute Oral LD50 (Rat)
Target Compound Data	1580 mg/kg
Comparator Or Baseline	Cupric sulfate pentahydrate: 300 mg/kg
Quantified Difference	Cupric citrate is approximately 5.3x less acutely toxic than cupric sulfate based on LD50 values.
Conditions	Oral administration in rats [1].

Why This Matters

For procurement in applications where handling safety and potential environmental or non-target organism exposure are key considerations (e.g., agricultural, feed, or consumer product formulations), the ~5-fold lower acute oral toxicity of cupric citrate offers a significant and quantifiable safety advantage over cupric sulfate.

• [1] ExporterLabChemicals. (2008). Copper sulfate pentahydrate safety data sheet. Retrieved from http://exporterlabchemicals.com/ View Source

Solubility Profile

Cupric citrate exhibits a unique solubility profile that is both a limitation and a potential advantage. It is very poorly soluble in neutral water (<0.05 g/L at 20°C), a property that can be desirable for controlled release or low-leaching applications [1]. Conversely, it is highly soluble in acidic media, with a solubility of approximately 250 g/L in 10% HCl [1]. This is in stark contrast to cupric sulfate, which is highly water-soluble (~220 g/L at 20°C for the pentahydrate) but whose solubility is not pH-dependent in the same manner [2].

Solubility

Class-level

Water: Dilute acid: ~220 g/L

pH-dependent solubility profile

Data to verify for specific formulation conditions

Evidence Dimension	Solubility
Target Compound Data	Water: <0.05 g/L (20°C); 10% HCl: ~250 g/L
Comparator Or Baseline	Cupric sulfate pentahydrate: ~220 g/L in water (20°C).
Quantified Difference	Cupric citrate is >4000 times less soluble in water but comparable in strong acid to copper sulfate in water.
Conditions	Solubility measured at 20°C in specified solvents [1][2].

Why This Matters

This differential solubility is a critical design parameter for formulators. The low water solubility suggests a lower risk of rapid environmental leaching in agricultural or wood preservation applications, while the high acid solubility indicates good potential for targeted release in the acidic environment of an animal's stomach or in acidic industrial processes.

• [1] International Oenological Codex. (n.d.). Monograph: Copper Citrate (COEI-1-CUICIT). International Organisation of Vine and Wine (OIV). View Source
• [2] Wikipedia contributors. (2025). Copper(II) sulfate. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Copper(II)_sulfate View Source

Cupric Citrate: Application Scenarios

Poultry Growth Promotion

This is the strongest evidence-based application. In scenarios where maximizing weight gain and feed conversion ratio (FCR) is paramount, cupric citrate should be selected over inorganic copper sources. Direct comparative studies show it can increase weight gain by 9.1%, which is a 4.2 percentage-point improvement over the 4.9% increase achieved with cupric sulfate or copper oxychloride at the same dose [1]. The improved energy digestibility [2] provides a plausible mechanism for this performance advantage.

Gut Health Modulation

When the objective is to positively influence the gastrointestinal microflora, specifically to reduce pathogenic E. coli populations, cupric citrate offers a demonstrated, source-specific benefit. It significantly reduced cecal E. coli concentrations in broilers at a dose of 100 mg Cu/kg, an effect not replicated by an equivalent dose of copper sulfate [2]. This makes it a targeted tool for formulators aiming to improve gut health.

Safer Agricultural Copper Source

For applications where user safety and minimizing environmental impact are critical selection criteria, the toxicity profile of cupric citrate provides a clear advantage. Its acute oral LD50 in rats (1580 mg/kg) is over five times higher (less toxic) than that of cupric sulfate (300 mg/kg) [3]. Furthermore, its extremely low water solubility (<0.05 g/L) suggests a significantly lower potential for rapid runoff and groundwater contamination compared to highly soluble copper salts [4], making it a more environmentally considerate choice for uses like foliar sprays or soil amendments.

Acid-Activated Copper Delivery

Cupric citrate is the preferred form in processes requiring a stable copper source in neutral aqueous environments but rapid copper ion release upon acidification. Its negligible water solubility (<0.05 g/L at 20°C) [4] ensures it remains as a stable solid or dispersion until an acidification step triggers its dissolution, with a high solubility of ~250 g/L in 10% HCl [4]. This property is invaluable in controlled-release formulations, certain catalytic processes, and metal surface treatments, where the high water solubility of salts like cupric sulfate would be a disadvantage.

Application

Selection Property

Validation Focus

Poultry growth promotion studies

Comparative growth response

Weight gain and FCR endpoints

Gut microbiota modulation

Source-specific microbial impact

Cecal E. coli reduction

Agricultural copper source with lower acute toxicity

Reported toxicity comparison

LD50 and environmental exposure profile

Acid-triggered copper delivery

pH-dependent solubility profile

Copper release in acidic media

• [1] Pesti, G. M., & Bakalli, R. I. (1998). Studies on the feeding of cupric sulfate pentahydrate, cupric citrate, and copper oxychloride to broiler chickens. Poultry Science, 77(3), 445–448. View Source
• [2] Wu, X., Zhou, Y., Lu, Z., Zhang, Y., Zhang, T., & Jiang, Q. (2025). Cupric citrate supplementation improves growth performance, nutrient utilization, antioxidant capacity, and intestinal microbiota of broilers. Animal Bioscience, 38(3), 530–538. View Source
• [3] ExporterLabChemicals. (2008). Copper sulfate pentahydrate safety data sheet. Retrieved from http://exporterlabchemicals.com/ View Source
• [4] International Oenological Codex. (n.d.). Monograph: Copper Citrate (COEI-1-CUICIT). International Organisation of Vine and Wine (OIV). View Source